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Compound of Interest

Compound Name: (R)-1-Boc-2-isopropylpiperazine

Cat. No.: B152143

Technical Guide: (R)-1-Boc-2-
Isopropylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (R)-1-Boc-2-isopropylpiperazine, a
key building block in synthetic and medicinal chemistry. The information presented herein is
intended to support research and development activities.

Quantitative Molecular Data

The fundamental physicochemical properties of (R)-1-Boc-2-isopropylpiperazine are
summarized in the table below. These data are essential for reaction planning, analytical
method development, and interpretation of experimental results.
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Parameter Value Reference
Molecular Formula C12H24N202 [1112][3]
Molecular Weight 228.33 g/mol [1][2][4]

tert-butyl (2R)-2-propan-2-
IUPAC Name ) ) [1]
ylpiperazine-1-carboxylate

Appearance Colorless to light yellow liquid [2][3]
CC(C)

Canonical SMILES [C@@H]1CNCCN1C(=0)OC( [1]
C)(C)C

Molecular Structure

The two-dimensional chemical structure of (R)-1-Boc-2-isopropylpiperazine is depicted in the
diagram below. This visualization illustrates the connectivity of atoms and the key functional
groups, including the piperazine ring, the N-Boc protecting group, and the chiral isopropyl
substituent at the C2 position.
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Caption: 2D structure of (R)-1-Boc-2-isopropylpiperazine.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (R)-1-Boc-2-
isopropylpiperazine are typically proprietary to chemical suppliers or are published in peer-
reviewed scientific literature. For specific synthetic procedures, researchers are advised to
consult chemical databases and academic journals. Standard analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC) are routinely employed to confirm the identity and
purity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-1-Boc-2-isopropylpiperazine | C12H24N202 | CID 24820392 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. (R)-1-Boc-2-isopropylpiperazine Manufacturer & Supplier in China | CAS 1110775-48-4 |
High Purity Bulk Supply [pipzine-chem.com]

o 3. Page loading... [wap.guidechem.com]
e 4. 1-Boc-2-Isopropylpiperazine| CAS 886766-25-2|RUO [benchchem.com]

 To cite this document: BenchChem. [(R)-1-Boc-2-isopropylpiperazine molecular structure
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152143#r-1-boc-2-isopropylpiperazine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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